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molecular formula CH4N2O B032875 (2H4)Urea CAS No. 1433-11-0

(2H4)Urea

Cat. No. B032875
CAS RN: 1433-11-0
M. Wt: 64.08 g/mol
InChI Key: XSQUKJJJFZCRTK-JBISRTOLSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04531962

Procedure details

Similar tests were made in which low pH N-S solution type fertilizers were produced by mixing commercial nitrogen solution (35 percent CO(NH2)2, 45 percent HN4NO3, and 20 percent H2O) with urea and sulfuric acid. When only the nitrogen solution was mixed with sulfuric acid and water to produce a 25 percent N and 4 percent S grade, a large amount of urea and ammonium sulfate crystals formed in the fluid and it solidified. When urea was substituted for part of the nitrogen solution, less crystallization was observed in the fluid products. When the CO(NH2)2, N:NH4NO3, N mole ratio was increased to 11.3, a clear solution resulted which remained free of crystals for several weeks at room temperature. A grade which contained 25 percent N and 4 percent S with a CO(NH2)2, N:NH4NO3, N mole ratio of 12.0 had a salt-out temperature of 45° F. This solution was mixed with the 8- 24-0 described earlier to produce N-P-S grades. The pH of the product was 1.7. This 25-0-0-4S was also used with phosphoric acid and potash (KCl) to produce mixtures that contain potassium such as an 8-8-8-1.3S. This mixture has a salting-out temperature of -8° F.
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
urea
Name
ammonium sulfate

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([NH2:4])=[O:3].[S:5](=[O:9])(=[O:8])([OH:7])[OH:6]>O>[NH2:1][C:2]([NH2:4])=[O:3].[S:5]([O-:9])([O-:8])(=[O:7])=[O:6].[NH4+:1].[NH4+:1] |f:4.5.6|

Inputs

Step One
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(=O)N
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
solution type fertilizers were produced
CUSTOM
Type
CUSTOM
Details
to produce a 25 percent N and 4 percent S grade

Outcomes

Product
Name
urea
Type
product
Smiles
NC(=O)N
Name
ammonium sulfate
Type
product
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04531962

Procedure details

Similar tests were made in which low pH N-S solution type fertilizers were produced by mixing commercial nitrogen solution (35 percent CO(NH2)2, 45 percent HN4NO3, and 20 percent H2O) with urea and sulfuric acid. When only the nitrogen solution was mixed with sulfuric acid and water to produce a 25 percent N and 4 percent S grade, a large amount of urea and ammonium sulfate crystals formed in the fluid and it solidified. When urea was substituted for part of the nitrogen solution, less crystallization was observed in the fluid products. When the CO(NH2)2, N:NH4NO3, N mole ratio was increased to 11.3, a clear solution resulted which remained free of crystals for several weeks at room temperature. A grade which contained 25 percent N and 4 percent S with a CO(NH2)2, N:NH4NO3, N mole ratio of 12.0 had a salt-out temperature of 45° F. This solution was mixed with the 8- 24-0 described earlier to produce N-P-S grades. The pH of the product was 1.7. This 25-0-0-4S was also used with phosphoric acid and potash (KCl) to produce mixtures that contain potassium such as an 8-8-8-1.3S. This mixture has a salting-out temperature of -8° F.
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
urea
Name
ammonium sulfate

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([NH2:4])=[O:3].[S:5](=[O:9])(=[O:8])([OH:7])[OH:6]>O>[NH2:1][C:2]([NH2:4])=[O:3].[S:5]([O-:9])([O-:8])(=[O:7])=[O:6].[NH4+:1].[NH4+:1] |f:4.5.6|

Inputs

Step One
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(=O)N
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
solution type fertilizers were produced
CUSTOM
Type
CUSTOM
Details
to produce a 25 percent N and 4 percent S grade

Outcomes

Product
Name
urea
Type
product
Smiles
NC(=O)N
Name
ammonium sulfate
Type
product
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04531962

Procedure details

Similar tests were made in which low pH N-S solution type fertilizers were produced by mixing commercial nitrogen solution (35 percent CO(NH2)2, 45 percent HN4NO3, and 20 percent H2O) with urea and sulfuric acid. When only the nitrogen solution was mixed with sulfuric acid and water to produce a 25 percent N and 4 percent S grade, a large amount of urea and ammonium sulfate crystals formed in the fluid and it solidified. When urea was substituted for part of the nitrogen solution, less crystallization was observed in the fluid products. When the CO(NH2)2, N:NH4NO3, N mole ratio was increased to 11.3, a clear solution resulted which remained free of crystals for several weeks at room temperature. A grade which contained 25 percent N and 4 percent S with a CO(NH2)2, N:NH4NO3, N mole ratio of 12.0 had a salt-out temperature of 45° F. This solution was mixed with the 8- 24-0 described earlier to produce N-P-S grades. The pH of the product was 1.7. This 25-0-0-4S was also used with phosphoric acid and potash (KCl) to produce mixtures that contain potassium such as an 8-8-8-1.3S. This mixture has a salting-out temperature of -8° F.
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
urea
Name
ammonium sulfate

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([NH2:4])=[O:3].[S:5](=[O:9])(=[O:8])([OH:7])[OH:6]>O>[NH2:1][C:2]([NH2:4])=[O:3].[S:5]([O-:9])([O-:8])(=[O:7])=[O:6].[NH4+:1].[NH4+:1] |f:4.5.6|

Inputs

Step One
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(=O)N
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
solution type fertilizers were produced
CUSTOM
Type
CUSTOM
Details
to produce a 25 percent N and 4 percent S grade

Outcomes

Product
Name
urea
Type
product
Smiles
NC(=O)N
Name
ammonium sulfate
Type
product
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04531962

Procedure details

Similar tests were made in which low pH N-S solution type fertilizers were produced by mixing commercial nitrogen solution (35 percent CO(NH2)2, 45 percent HN4NO3, and 20 percent H2O) with urea and sulfuric acid. When only the nitrogen solution was mixed with sulfuric acid and water to produce a 25 percent N and 4 percent S grade, a large amount of urea and ammonium sulfate crystals formed in the fluid and it solidified. When urea was substituted for part of the nitrogen solution, less crystallization was observed in the fluid products. When the CO(NH2)2, N:NH4NO3, N mole ratio was increased to 11.3, a clear solution resulted which remained free of crystals for several weeks at room temperature. A grade which contained 25 percent N and 4 percent S with a CO(NH2)2, N:NH4NO3, N mole ratio of 12.0 had a salt-out temperature of 45° F. This solution was mixed with the 8- 24-0 described earlier to produce N-P-S grades. The pH of the product was 1.7. This 25-0-0-4S was also used with phosphoric acid and potash (KCl) to produce mixtures that contain potassium such as an 8-8-8-1.3S. This mixture has a salting-out temperature of -8° F.
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
urea
Name
ammonium sulfate

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([NH2:4])=[O:3].[S:5](=[O:9])(=[O:8])([OH:7])[OH:6]>O>[NH2:1][C:2]([NH2:4])=[O:3].[S:5]([O-:9])([O-:8])(=[O:7])=[O:6].[NH4+:1].[NH4+:1] |f:4.5.6|

Inputs

Step One
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(=O)N
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
solution type fertilizers were produced
CUSTOM
Type
CUSTOM
Details
to produce a 25 percent N and 4 percent S grade

Outcomes

Product
Name
urea
Type
product
Smiles
NC(=O)N
Name
ammonium sulfate
Type
product
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04531962

Procedure details

Similar tests were made in which low pH N-S solution type fertilizers were produced by mixing commercial nitrogen solution (35 percent CO(NH2)2, 45 percent HN4NO3, and 20 percent H2O) with urea and sulfuric acid. When only the nitrogen solution was mixed with sulfuric acid and water to produce a 25 percent N and 4 percent S grade, a large amount of urea and ammonium sulfate crystals formed in the fluid and it solidified. When urea was substituted for part of the nitrogen solution, less crystallization was observed in the fluid products. When the CO(NH2)2, N:NH4NO3, N mole ratio was increased to 11.3, a clear solution resulted which remained free of crystals for several weeks at room temperature. A grade which contained 25 percent N and 4 percent S with a CO(NH2)2, N:NH4NO3, N mole ratio of 12.0 had a salt-out temperature of 45° F. This solution was mixed with the 8- 24-0 described earlier to produce N-P-S grades. The pH of the product was 1.7. This 25-0-0-4S was also used with phosphoric acid and potash (KCl) to produce mixtures that contain potassium such as an 8-8-8-1.3S. This mixture has a salting-out temperature of -8° F.
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
urea
Name
ammonium sulfate

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([NH2:4])=[O:3].[S:5](=[O:9])(=[O:8])([OH:7])[OH:6]>O>[NH2:1][C:2]([NH2:4])=[O:3].[S:5]([O-:9])([O-:8])(=[O:7])=[O:6].[NH4+:1].[NH4+:1] |f:4.5.6|

Inputs

Step One
Name
urea
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(=O)N
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
solution type fertilizers were produced
CUSTOM
Type
CUSTOM
Details
to produce a 25 percent N and 4 percent S grade

Outcomes

Product
Name
urea
Type
product
Smiles
NC(=O)N
Name
ammonium sulfate
Type
product
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.